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Compound of Interest

Compound Name: Diversoside

cat. No.: B12310423

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diversoside, a naturally occurring coumarin compound, has been isolated from plant species
such as Aster subspicatus and Notopterygium forbesii. This technical guide provides a
comprehensive overview of its chemical properties, including its Chemical Abstracts Service
(CAS) number and International Union of Pure and Applied Chemistry (IUPAC) name. While
detailed experimental data on its biological activities and specific signaling pathway interactions
remain limited in publicly accessible literature, this document serves as a foundational resource
for researchers and professionals in drug development interested in the potential of
Diversoside.

Chemical Identification
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Identifier Value Source
CAS Number 55062-36-7 [1]
7-[(E,6R)-7-hydroxy-3,7-
dimethyl-6-
[(2S,3R,4S,5S,6R)-3,4,5-
IUPAC Name trihydroxy-6-
(hydroxymethyl)oxan-2-
ylloxyoct-2-enoxy]chromen-2-
one
Molecular Formula C25H34010 [1]
Molecular Weight 494.53 g/mol [1]
Chemical Class Coumarin [2]
Physicochemical Properties
Property Value Source
Physical Description Powder [3]
Purity >98% [3]
N Soluble in DMSO, Pyridine,
Solubility [2][3]
Methanol, Ethanol
Store protected from air and
Storage light, refrigerated or frozen (2-8  [3]

OC)

Biological Context and Potential

Diversoside belongs to the coumarin class of secondary metabolites, which are known for a

wide range of pharmacological activities. Coumarins, in general, have been investigated for

their anti-inflammatory, anticoagulant, antibacterial, antifungal, antiviral, and anticancer

properties.[4][5] The specific biological activities and mechanisms of action for Diversoside,

however, are not yet well-documented in available scientific literature.
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The structural features of Diversoside, including the coumarin core and the glycosidic linkage
to a sugar moiety, suggest potential for various biological interactions. The coumarin nucleus is
a common scaffold in pharmacologically active compounds, and the sugar component can
influence solubility, bioavailability, and receptor binding.

Further research is required to elucidate the specific biological targets and signaling pathways
that may be modulated by Diversoside.

Experimental Data (Currently Unavailable)

A comprehensive search of scientific databases did not yield specific quantitative data from
experimental studies on Diversoside. Information regarding its efficacy, potency (e.g., IC50,
EC50), and pharmacokinetic and pharmacodynamic profiles is not publicly available at this
time.

Experimental Protocols (Currently Unavailable)

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of
Diversoside are not described in the currently available literature. The isolation from Aster
subspicatus has been mentioned, but the specific methodologies were not detailed in the
accessible resources.[2]

Signaling Pathways and Mechanisms of Action
(Hypothetical)

While no specific signaling pathways involving Diversoside have been identified, the broader
class of coumarins has been shown to interact with various cellular signaling cascades.
Potential, yet unconfirmed, areas of investigation for Diversoside could include pathways
commonly affected by other coumarins, such as:

 Inflammatory Pathways: Modulation of pathways involving NF-kB, MAPKs, and COX
enzymes.

o Cell Proliferation and Apoptosis Pathways: Effects on signaling cascades involving PI3K/Akt,
caspases, and Bcl-2 family proteins.
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» Coagulation Cascade: Given the well-known anticoagulant properties of some coumarins
(e.g., warfarin), investigation into effects on vitamin K-dependent clotting factors could be
warranted.

The following diagram illustrates a hypothetical workflow for investigating the biological activity
of Diversoside, from initial screening to mechanism of action studies.
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A potential experimental workflow for Diversoside research.

Conclusion and Future Directions

Diversoside is a defined chemical entity with a known structure and CAS number. However, its
biological activities and pharmacological potential remain largely unexplored. This presents a
significant opportunity for researchers in natural product chemistry, pharmacology, and drug
discovery.

Future research should focus on:

» Biological Screening: Conducting a broad range of in vitro assays to identify potential
biological activities (e.g., anticancer, anti-inflammatory, antimicrobial).

o Mechanism of Action Studies: Elucidating the molecular targets and signaling pathways
modulated by Diversoside.

 In Vivo Studies: Evaluating the efficacy and safety of Diversoside in animal models of
relevant diseases.

This technical guide serves as a starting point for these future investigations, providing the
fundamental chemical information required for sourcing and studying this intriguing natural
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product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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